Cas no 21754-36-9 (2-amino-3-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin- 5-yl)propanoic acid hydrochloride)
2-amino-3-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin- 5-yl)propanoic acid hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-3-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin- 5-yl)propanoic acid hydrochloride
-
- Inchi: 1S/C7H9N3O4.ClH/c8-4(6(12)13)1-3-2-9-7(14)10-5(3)11;/h2,4H,1,8H2,(H,12,13)(H2,9,10,11,14);1H
- SMILES: C(C1=CNC(=O)NC1=O)C(N)C(=O)O.Cl
2-amino-3-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin- 5-yl)propanoic acid hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6763761-0.05g |
2-amino-3-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanoic acid hydrochloride |
21754-36-9 | 95% | 0.05g |
$532.0 | 2023-07-09 | |
| Enamine | EN300-6763761-0.1g |
2-amino-3-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanoic acid hydrochloride |
21754-36-9 | 95% | 0.1g |
$695.0 | 2023-07-09 | |
| Enamine | EN300-6763761-0.25g |
2-amino-3-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanoic acid hydrochloride |
21754-36-9 | 95% | 0.25g |
$991.0 | 2023-07-09 | |
| Enamine | EN300-6763761-0.5g |
2-amino-3-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanoic acid hydrochloride |
21754-36-9 | 95% | 0.5g |
$1562.0 | 2023-07-09 | |
| Enamine | EN300-6763761-1.0g |
2-amino-3-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanoic acid hydrochloride |
21754-36-9 | 95% | 1.0g |
$2002.0 | 2023-07-09 | |
| Enamine | EN300-6763761-2.5g |
2-amino-3-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanoic acid hydrochloride |
21754-36-9 | 95% | 2.5g |
$3925.0 | 2023-07-09 | |
| Enamine | EN300-6763761-5.0g |
2-amino-3-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanoic acid hydrochloride |
21754-36-9 | 95% | 5.0g |
$5807.0 | 2023-07-09 | |
| Enamine | EN300-6763761-10.0g |
2-amino-3-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanoic acid hydrochloride |
21754-36-9 | 95% | 10.0g |
$8611.0 | 2023-07-09 | |
| Aaron | AR028FEO-50mg |
2-amino-3-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanoicacidhydrochloride |
21754-36-9 | 95% | 50mg |
$757.00 | 2025-02-16 | |
| Aaron | AR028FEO-100mg |
2-amino-3-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanoicacidhydrochloride |
21754-36-9 | 95% | 100mg |
$981.00 | 2025-02-16 |
2-amino-3-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin- 5-yl)propanoic acid hydrochloride Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 2-amino-3-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin- 5-yl)propanoic acid hydrochloride
Introduction to 2-amino-3-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanoic acid hydrochloride (CAS No. 21754-36-9)
2-amino-3-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanoic acid hydrochloride, identified by its CAS number 21754-36-9, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of heterocyclic derivatives and has garnered attention due to its potential biological activities and structural features. The molecular structure incorporates a pyrimidine core, which is a common motif in many pharmacologically active agents, making it a subject of interest for medicinal chemists and researchers.
The compound’s name highlights several key structural components: the amino group, the propanoic acid moiety, and the 2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl substituent. These elements contribute to its unique chemical properties and reactivity. The presence of the hydrochloride salt form indicates that the compound is typically used in its ionic form, which can enhance solubility and stability in aqueous solutions.
Recent research in the field of heterocyclic chemistry has demonstrated that compounds containing pyrimidine scaffolds exhibit a wide range of biological activities. Pyrimidines are fundamental building blocks in nucleic acids and have been extensively studied for their roles in enzyme inhibition and signal transduction pathways. The specific derivative described here combines these properties with additional functional groups that may modulate its interactions with biological targets.
In particular, the 2-amino group and the propanoic acid moiety suggest potential for further derivatization and functionalization. These groups can serve as handles for chemical modifications aimed at optimizing pharmacokinetic properties or enhancing binding affinity to specific receptors or enzymes. The 2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl substituent adds complexity to the molecule, potentially influencing its electronic distribution and steric interactions with biological targets.
One area of active investigation is the use of such heterocyclic compounds in the development of novel therapeutic agents. For instance, studies have shown that derivatives of pyrimidine can inhibit various kinases and other enzymes involved in cancer progression. The structural features of 2-amino-3-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanoic acid hydrochloride make it a promising candidate for further exploration in this context.
The compound’s potential as an intermediate in drug synthesis is also noteworthy. Its versatile structure allows for modifications that could lead to new analogs with improved efficacy or reduced side effects. Researchers often explore such intermediates to identify lead compounds that can be further optimized through structure-activity relationship (SAR) studies.
Another important aspect is the compound’s solubility and stability under various conditions. The hydrochloride salt form enhances its solubility in water-based systems, making it more suitable for formulation into pharmaceutical products such as oral tablets or injectable solutions. Stability studies are crucial to ensure that the compound maintains its integrity during storage and transportation.
From a synthetic chemistry perspective, the preparation of 2-amino-3-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanoic acid hydrochloride involves multi-step reactions that require careful optimization. Key steps typically include condensation reactions to form the pyrimidine ring and subsequent functionalization to introduce the amino and carboxylic acid groups. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules.
The compound’s relevance extends beyond academic research; it has potential applications in industrial settings where high-purity chemicals are required for pharmaceutical manufacturing. Quality control measures must be stringent to ensure that impurities do not affect downstream processes or final product safety.
In conclusion,2-amino-3-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanoic acid hydrochloride (CAS No. 21754-36-9) is a structurally interesting and biologically relevant compound with significant implications for drug discovery and development. Its unique combination of functional groups makes it a valuable tool for researchers exploring new therapeutic strategies. As synthetic chemistry continues to evolve,this type of compound will likely remain at the forefront of medicinal chemistry investigations.
21754-36-9 (2-amino-3-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin- 5-yl)propanoic acid hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)